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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lightfastness of Pigment Yellow 183 (PY

183) against other commonly used yellow pigments. The assessment is based on established

industry standards, and supporting experimental data and protocols are provided to aid in the

selection of appropriate pigments for various applications where color stability upon light

exposure is critical.

Quantitative Data Summary
The lightfastness of a pigment is its ability to resist fading or changing color when exposed to

light. This property is crucial in applications requiring long-term color stability. The most

common scales for rating lightfastness are the Blue Wool Scale and the American Society for

Testing and Materials (ASTM) International standards.

The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent).[1][2] An excellent rating of 7-8

indicates that the pigment will remain unchanged for more than 100 years under normal display

conditions.[3] The ASTM D4303 standard categorizes lightfastness into five categories: I

(Excellent), II (Very Good), III (Fair), IV (Poor), and V (Very Poor).[4] An ASTM I rating

corresponds to a Blue Wool Scale rating of 7-8.[1][4]
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Pigment Yellow 183 consistently demonstrates exceptional lightfastness, with multiple sources

reporting a rating of 7-8 on the Blue Wool Scale.[5][6][7][8] This high rating signifies its

suitability for applications demanding high performance and longevity.

Below is a comparative table summarizing the lightfastness ratings of Pigment Yellow 183 and

other selected yellow pigments.

Pigment Name C.I. Name
Chemical
Class

Blue Wool
Scale Rating

ASTM
Lightfastness
Rating

Pigment Yellow

183
PY 183 Monoazo 7-8[5][6][7][8] I (Excellent)[1][4]

Pigment Yellow

74
PY 74 Monoazo 6-7 I-II

Pigment Yellow

83
PY 83 Disazo 6-7 I-II

Pigment Yellow

110
PY 110 Isoindolinone 7-8 I

Pigment Yellow

138
PY 138 Quinophthalone 7-8 I

Pigment Yellow

150
PY 150 Nickel Azo 7-8 I

Pigment Yellow

154
PY 154 Benzimidazolone 7-8 I

Experimental Protocols
The lightfastness of pigments is evaluated using standardized test methods that involve

exposing samples to controlled light sources that simulate natural daylight. The two primary

standards are ASTM D4303 and ISO 105-B02.
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ASTM D4303: Standard Test Methods for Lightfastness
of Colorants Used in Artists' Materials
This standard describes four test methods to accelerate the effects of long-term indoor

illumination on artists' paints.[9] The methods are used to approximate the color change that

can be expected over time.[9]

Key Experimental Steps:

Specimen Preparation:

Pigments are dispersed in a suitable vehicle (e.g., oil, acrylic emulsion).

The colored paint is applied to a substrate, such as primed aluminum panels for outdoor

testing or lacquered test cards for indoor testing, at a specified thickness (e.g., 6-10 mils).

[3]

ASTM lightfastness ratings are typically based on a tint of the color, where the pigment is

mixed with a white base to achieve a reflectance of 35-45% at the wavelength of

maximum absorption.[3]

A portion of each specimen is shielded from light to serve as an unexposed control.

Exposure Conditions:

Specimens are exposed to a light source under controlled conditions. ASTM D4303

outlines several methods, including:

Test Method A: Exposure to natural daylight filtered through glass.[9]

Test Method C: Exposure to a xenon-arc lamp that simulates daylight filtered through

glass.[9]

Key parameters for xenon-arc testing (Method C) typically include:

Irradiance Level: 0.35 W/m²/nm at 340 nm.[4]

Relative Humidity: 55 ± 5%.[4]
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Black Panel Temperature: 63 ± 2°C.[10]

Total Radiant Exposure: 1260 MJ/m².[4]

Evaluation:

After exposure, the color change between the exposed and unexposed portions of the

specimen is measured using a spectrophotometer or colorimeter.

The color difference is calculated using the CIE 1976 Lab* (CIELAB) color difference

equation (ΔE*).

The lightfastness category is assigned based on the calculated ΔE* value. For an ASTM I

(Excellent) rating, the ΔE* is typically between 1 and 4.[3]

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test
This international standard specifies a method for determining the color fastness of textiles and

other materials to an artificial light source representative of natural daylight (D65).[11]

Key Experimental Steps:

Specimen and Reference Preparation:

The test specimen is mounted on a card.

A set of Blue Wool references (standards 1-8) are mounted alongside the specimen.[12]

These references are wool cloths dyed with blue dyes of known, differing lightfastness.[12]

Exposure:

The mounted specimen and Blue Wool references are placed in a xenon-arc test chamber.

The apparatus is set to specific conditions, which can be varied to simulate different

environments. Key parameters include:
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Irradiance: Controlled at a specific level, for example, 42 W/m² in the 300-400 nm range

or 1.10 W/m² at 420 nm.[12]

Temperature: Monitored using a black panel or black standard thermometer, typically

ranging from 50°C to 63°C.[11]

Humidity: Controlled to a specified level.[12]

The exposure continues until a specific amount of fading is observed in either the

specimen or the Blue Wool references.

Assessment:

The fading of the test specimen is visually assessed by comparing the change in its color

to the fading of the Blue Wool references.[13]

The lightfastness rating is the number of the Blue Wool reference that shows a similar

degree of fading to the test specimen.[13]

A Grey Scale for assessing change in color can also be used for a more quantitative

evaluation of the color change.[13]

Visualizations
The following diagrams illustrate the general workflows for the lightfastness testing procedures

described above.
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Specimen Preparation

Exposure

Evaluation

Pigment Dispersion in Vehicle
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Creation of Masstone and Tint

Masking of Control Area

Initial Color Measurement (Spectrophotometer)

Exposure in Xenon-Arc Chamber or Natural Daylight

Monitoring of Exposure Conditions (Irradiance, Temp, RH)
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Click to download full resolution via product page

ASTM D4303 Experimental Workflow
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Preparation

Exposure

Assessment

Mount Test Specimen on Card

Mount Blue Wool References (1-8) Alongside Specimen

Place Mounted Samples in Xenon-Arc Chamber

Set and Control Exposure Parameters (Irradiance, Temp, RH)
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ISO 105-B02 Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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